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Compound of Interest

Compound Name: 1-(3-Bromopropyl)-1,2,4-triazole

Cat. No.: B3214259

Technical Guide: 1-(3-Bromopropyl)-1,2,4-
triazole

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on the chemical properties, synthesis,
and potential applications of 1-(3-Bromopropyl)-1,2,4-triazole, a key building block in
medicinal chemistry.

Core Compound Data

The fundamental physicochemical properties of 1-(3-Bromopropyl)-1,2,4-triazole are
summarized below.

Parameter Value Reference
CAS Number 113856-07-8

Molecular Formula C5H8BIrN3

Molecular Weight 190.04 g/mol
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Introduction to 1,2,4-Triazole Derivatives in Drug
Discovery

The 1,2,4-triazole moiety is a privileged scaffold in medicinal chemistry, forming the core of
numerous therapeutic agents. Its derivatives are known to exhibit a wide spectrum of biological
activities, including antifungal, antiviral, anticancer, and anti-inflammatory properties. The
nitrogen-rich heterocycle can engage in various non-covalent interactions with biological
targets, making it a valuable component in the design of novel therapeutics. The N-alkylation of
the 1,2,4-triazole ring is a common strategy to introduce diverse functionalities and modulate
the pharmacokinetic and pharmacodynamic profiles of drug candidates. 1-(3-
Bromopropyl)-1,2,4-triazole serves as a versatile intermediate, allowing for the subsequent
attachment of various functional groups through nucleophilic substitution of the bromide.

Synthesis of 1-(3-Bromopropyl)-1,2,4-triazole

The synthesis of 1-(3-Bromopropyl)-1,2,4-triazole is typically achieved through the N-
alkylation of 1,2,4-triazole with 1,3-dibromopropane. This reaction can lead to a mixture of N1
and N4-alkylated isomers, with the reaction conditions influencing the regioselectivity. Below is
a representative experimental protocol for the alkylation of a triazole derivative, which can be
adapted for the synthesis of the title compound.

Representative Experimental Protocol: Alkylation of a
1,2,4-Triazole Derivative

This protocol describes the alkylation of an S-substituted 1,2,4-triazole with 1,3-
dibromopropane, which serves as a close model for the synthesis of 1-(3-Bromopropyl)-1,2,4-
triazole.

Materials:
e S-substituted 1,2,4-triazole (1 equivalent)
» 1,3-dibromopropane (excess, e.g., 3 equivalents)

e Potassium carbonate (K2CO3) (2 equivalents)
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e Acetone (solvent)

Procedure:

» To a stirred solution of the S-substituted 1,2,4-triazole in acetone, add potassium carbonate.
e Add 1,3-dibromopropane to the suspension.

» Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction
progress by thin-layer chromatography (TLC).

» After completion, cool the reaction mixture to room temperature.
« Filter the solid potassium carbonate and potassium bromide salts.
o Evaporate the solvent from the filtrate under reduced pressure to obtain the crude product.

» Purify the crude product by column chromatography on silica gel, using an appropriate
eluent system (e.g., a gradient of ethyl acetate in hexane) to isolate the desired N-alkylated
product.

Note: The regioselectivity of the alkylation (N1 vs. N4) can be influenced by factors such as the
solvent, base, and the nature of the substituent on the triazole ring. The separation of isomers
may be necessary.

Synthetic Workflow

The synthesis of 1-(3-Bromopropyl)-1,2,4-triazole via N-alkylation can be represented by the
following workflow.
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Synthesis of 1-(3-Bromopropyl)-1,2,4-triazole
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¢ To cite this document: BenchChem. [CAS number and molecular weight of 1-(3-
Bromopropyl)-1,2,4-triazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b3214259#cas-number-and-molecular-weight-of-1-3-
bromopropyl-1-2-4-triazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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